2-Methylcyclohexyl 5-amino-2-chlorobenzoate

• Molecular Formula: C14H18ClNO2
• Molecular Weight: 267.75 g/mol
• IUPAC Name: (2-methylcyclohexyl) 5-amino-2-chlorobenzoate
• InChI: InChI=1S/C14H18ClNO2/c1-9-4-2-3-5-13(9)18-14(17)11-8-10(16)6-7-12(11)15/h6-9,13H,2-5,16H2,1H3
• InChI Key: FZNUDTPQKURZLK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1OC(=O)C2=C(C=CC(=C2)N)Cl

Description

2-Methylcyclohexyl 5-amino-2-chlorobenzoate is a useful research compound. Its molecular formula is C14H18ClNO2 and its molecular weight is 267.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methanesulfonic acid (99%, 100 g, 1.0 mole) was added slowly to a stirred mixture of 5-amino-2-chlorobenzoic acid (85%, 100 g, 0.5 mole) in 2-methylcyclohexanol (200 g, 1.85 mole). The mixture was heated under reflux with stirring for 6 hours, then the excess 2-methylcyclohexanol was evaporated under reduced pressure. The residue was then dissolved in methylene chloride (800 ml), washed with water (300 ml), 5% sodium bicarbonate solution (300 ml), water (300 ml), dried (magnesium sulfate), and filtered. The solvent was then evaporated to give 109 g of 2-methylcyclohexyl 5-amino-2-chlorobenzoate as a light brown oil.